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Compound of Interest

Compound Name: Nopyl acetate

Cat. No.: B1679847

An Objective Comparison of Nopol Acetate and Linalyl Acetate in Fragrance Formulations

For researchers, scientists, and professionals in the fragrance and flavor industry, the selection
of aroma chemicals is a critical decision that influences the final character and performance of
a product. This guide provides a detailed comparison of two significant esters: nopol acetate
and linalyl acetate. While both are valued for their fresh and pleasant aromas, they possess
distinct olfactory and physicochemical properties that make them suitable for different
applications.

Comparative Overview

Nopol acetate and linalyl acetate are both acetate esters used extensively in perfumery. Linalyl
acetate is a naturally occurring phytochemical that is a principal component in the essential oils
of bergamot and lavender.[1][2][3][4][5] It is renowned for its fresh, zesty, and slightly floral
profile, often reminiscent of bergamot and lavender.[6][7][8] Nopol acetate, on the other hand,
is a synthetic fragrance ingredient prized for its sweet, woody, and fruity notes.[9][10][11] It is
often considered a substitute for linalyl acetate, offering a less sweet and more woody
character.[9][12]

Data Presentation: Physicochemical and Olfactory
Properties
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The following table summarizes the key quantitative data for nopol acetate and linalyl acetate,

facilitating a direct comparison of their properties.

Property Nopol Acetate Linalyl Acetate
CAS Number 128-51-8[9][13] 115-95-7[6][14]
Molecular Formula C13H2002[10][15] C12H2002[6][14]
Molecular Weight 208.30 g/mol [10][15] 196.29 g/mol [6][14]
Sweet, woody, fruity, with pine Fresh, floral, sweet, with
Odor Profile and herbal nuances.[9][10][11]  citrusy (bergamot-like) and
[13] lavender notes.[6][7][16][17]
Boiling Point ~253-271°C[15][18] 220°C[2][14][19]

Vapor Pressure

~0.0048 hPa @ 20°C[15]

0.116 mmHg (0.155 hPa) @
25°C[14]

Flash Point

>230°F (>110°C)[18]

94°C (201.2°F)[14]

Tenacity on Blotter

Moderate; ~15 hours[9][13]

> 12 hours[8]

Natural Occurrence

Not found in nature.[13]

Found in over 200 plant
species, including lavender,
bergamot, and clary sage.[1][6]
[16]

Stability

Good stability in various
media, including soaps and
detergents, but poor in bleach.
[18][20]

Fairly stable, especially
towards alkali, making it
suitable for soaps and
detergents.[3][21] However, it
is considered the most
unstable of the acetates and
can be problematic in very
acidic products.[14][21]

Performance in Fragrances
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Nopol Acetate: Nopol acetate provides a fresh, sweet, and distinctly woody-fruity aroma.[9] Its
character is often described as having piney and coniferous notes.[22] It is less sweet and less
fruity than linalyl acetate, with a more pronounced woody character.[9][12] This makes it a
versatile ingredient in citrus, orange-flower, and fougere compositions.[9][10] It is widely used
in household fragrances and personal care products where its stability and cost-effectiveness
are advantageous.[9][12] It also functions as a good masking agent for chemical odors in
product formulations.[12]

Linalyl Acetate: Linalyl acetate is fundamental to creating authentic bergamot and lavender
accords.[6][8][14] It imparts a fresh, zesty, floral-citrus character.[8] As a top-to-middle note, it
contributes to the initial impression and diffusion of a fragrance.[7] It is a key ingredient in a
vast range of fragrance types, including chypre, floral, and oriental perfumes, where it adds
freshness and lift.[14][23] Linalyl acetate is a major component of many essential oils, such as
lavender oil (30-60%), bergamot oil (30-45%), and clary sage oil (up to 75%).[1][6][19]

Logical Comparison Workflow

The following diagram illustrates the key decision-making factors when choosing between
nopol acetate and linalyl acetate for a fragrance formulation.
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Comparative Selection: Nopol Acetate vs. Linalyl Acetate

Fragrance Objective
Desired Odor Profile

Woody/Pine Focus \Floral/Citrus Focus

Woody, Piney, Fruity-Sweet Floral, Citrusy, Fresh
(Less Sweet than Linalyl Acetate) (Bergamot/Lavender)

Application & Stability

High Stability Needed \ Top/Mid-Note Freshness

Household Products, Fine Fragrance,
Soaps, Masking Agent Citrus Colognes, Lavender Accords

Source Preference

Synthetic Preferred \Natural Character

Synthetic Natural or Nature-ldentical

Select Nopol Acetate Select Linalyl Acetate

Click to download full resolution via product page

Caption: Decision workflow for selecting between Nopol Acetate and Linalyl Acetate.
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Experimental Protocols

To objectively evaluate the performance of nopol acetate and linalyl acetate, standardized
experimental protocols are essential.

Olfactory Profile Analysis

Objective: To characterize and compare the odor profiles of nopol acetate and linalyl acetate.

Methodology:

Sample Preparation: Prepare 10% dilutions of both nopol acetate and linalyl acetate in an
odorless solvent (e.g., ethanol or dipropylene glycol).

o Substrate: Use standard perfume testing blotters (smelling strips).[24]

o Application: Dip the blotters into the prepared solutions to an equal depth for a consistent
amount of substance. Allow the solvent to evaporate for approximately 30-60 seconds.[24]

o Evaluation Panel: A panel of trained sensory assessors evaluates the blotters.[25][26]
e Procedure:

o Panelists sniff each blotter at defined time intervals (e.g., immediately, 15 min, 1 hr, 4 hrs,
8 hrs, 24 hrs).[24]

o At each interval, they record the perceived odor characteristics using a standardized
lexicon of fragrance descriptors (e.qg., fruity, woody, floral, citrus, sweet).

o The intensity of the fragrance is rated on a scale (e.g., 1-5, from very weak to very strong).
[24]

o Data Analysis: The descriptive data is compiled to create a detailed odor profile for each
compound over time, highlighting the evolution of the scent.

Longevity (Tenacity) and Evaporation Rate Assessment

Objective: To quantitatively compare the longevity of nopol acetate and linalyl acetate on a
substrate.
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Methodology:

e Substrate and Application: The protocol is similar to the olfactory profile analysis, using
scented blotters.[24]

o Controlled Environment: Conduct the experiment in a controlled environment with constant
temperature (e.g., 22-25°C) and relative humidity (e.g., 40-60%) to ensure consistency.[24]

o Evaluation:

o A panel of trained assessors sniffs the blotters at predetermined time points (e.g., every
hour for the first 8 hours, then at 12, 24, and 48 hours).[24]

o The primary task is to determine the point at which the characteristic odor is no longer
detectable or falls below a predefined intensity threshold.

o The time elapsed until this point is recorded as the tenacity or "odor life on a smelling
strip."[13]

o Data Analysis: The average time of odor detection is calculated for both compounds,
providing a quantitative measure of their longeuvity.

Stability Testing in Product Base

Objective: To evaluate the chemical stability and olfactory integrity of each acetate in a specific
product base (e.g., soap, lotion, detergent).

Methodology:

o Sample Preparation: Incorporate a standard concentration (e.g., 1%) of nopol acetate and
linalyl acetate into separate batches of the target product base. A control batch with no
added fragrance is also prepared.

o Accelerated Aging: Store the samples under stressed conditions to simulate a longer shelf
life. Common methods include:

o Elevated Temperature: Storing samples in an oven at a constant temperature (e.g., 40-
50°C) for a period of 4 to 12 weeks.[27]
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o Light Exposure: Exposing samples to controlled UV light sources to assess
photodegradation.[27]

o Freeze-Thaw Cycles: Subjecting samples to repeated cycles of freezing and thawing to
test physical stability.[27]

» Evaluation: At regular intervals (e.g., weekly), samples are pulled from the stressed
conditions and evaluated against a control sample stored at room temperature. Evaluation
includes:

o Olfactory Assessment: A sensory panel evaluates any changes in the scent profile or
intensity.

o Physical Assessment: The product is checked for changes in color, viscosity, and pH.[27]

o Data Analysis: The results are documented to determine the stability of each aroma chemical
within the specific application, noting any discoloration, degradation of scent, or alteration of
the product's physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

LINALYL ACETATE - Ataman Kimya [atamanchemicals.com]
alignchemical.com [alignchemical.com]
Linalyl Acetate | C12H2002 | CID 8294 - PubChem [pubchem.ncbi.nlm.nih.gov]

1.
2.
3.
e 4. ambrosial.in [ambrosial.in]
5. Linalyl acetate - Wikipedia [en.wikipedia.org]
6.

Linalyl Acetate (115-95-7) — Zesty Synthetic Ingredient for Perfumery — Scentspiracy
[scentspiracy.com]

e 7. Linalyl Acetate | The Floral—fruity Backbone Of Lavender Fragrances | Chemicalbull
[chemicalbull.com]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.iltusa.com/fragrance-stability-testing/
https://www.iltusa.com/fragrance-stability-testing/
https://www.iltusa.com/fragrance-stability-testing/
https://www.benchchem.com/product/b1679847?utm_src=pdf-custom-synthesis
https://www.atamanchemicals.com/linalyl-acetate_u25264/
https://www.alignchemical.com/products/linalyl-acetate/
https://pubchem.ncbi.nlm.nih.gov/compound/8294
https://ambrosial.in/products/linalyl-acetate-perfume-ingredient
https://en.wikipedia.org/wiki/Linalyl_acetate
https://www.scentspiracy.com/fragrance-ingredients/p/linalyl-acetate
https://www.scentspiracy.com/fragrance-ingredients/p/linalyl-acetate
https://www.chemicalbull.com/blogs/linalyl-acetate-the-floral-fruity-backbone-of-lavender-fragrances
https://www.chemicalbull.com/blogs/linalyl-acetate-the-floral-fruity-backbone-of-lavender-fragrances
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679847?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

e 10.
e 11.
e 12.
e 13.
e 14,
e 15.
e 16.

8. fraterworks.com [fraterworks.com]

9. nopyl acetate, 128-51-8 [thegoodscentscompany.com]

de-kruiderie.nl [de-kruiderie.nl]

perfumeextract.co.uk [perfumeextract.co.uk]

foreverest.net [foreverest.net]

perfumersworld.com [perfumersworld.com]

ScenTree - Linalyl acetate (CAS N° 115-95-7) [scentree.co]
scent.vn [scent.vn]

Frontiers | Structure-odor relationships of linalool, linalyl acetate and their corresponding

oxygenated derivatives [frontiersin.org]

e 17.

Structure-odor relationships of linalool, linalyl acetate and their corresponding

oxygenated derivatives - PMC [pmc.ncbi.nim.nih.gov]

e 18.
e 19.
e 20.
o 21.
o 22.
o 23.
o 24,
o 25.
o 26.
o« 27.

chembk.com [chembk.com]

Linalyl acetate | 115-95-7 [chemicalbook.com]

Nopyl Acetate | Takasago International Corporation [takasago.com]

Linalyl acetate - Hekserij [eng.hekserij.nl]

Nopyl Acetate | 128-51-8 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
ScenTree - Linalyl acetate (CAS N° 115-95-7) [scentree.cO]

How to Test the Longevity of Perfume | NIKOO Chemical [nikoochem.com]
researchgate.net [researchgate.net]

ijirt.org [ijirt.org]

iltusa.com [iltusa.com]

 To cite this document: BenchChem. [Comparing Nopyl acetate with linalyl acetate in
fragrances]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679847#comparing-nopyl-acetate-with-linalyl-
acetate-in-fragrances]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://fraterworks.com/products/linalyl-acetate
https://www.thegoodscentscompany.com/data/rw1007151.html
https://www.de-kruiderie.nl/product/nopyl-acetate-ac/?lang=en
https://perfumeextract.co.uk/product/nopyl-acetate/
https://foreverest.net/news-list/introduction-of-nopol-and-nopyl-acetate
https://www.perfumersworld.com/view.php?pro_id=3LA00326
https://www.scentree.co/en/Linalyl_acetate.html
https://scent.vn/en/pages/compound/nopyl-acetate-929336
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2015.00057/full
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2015.00057/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC4594031/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4594031/
https://chembk.com/en/chem/NOPYL%20ACETATE
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0674881.htm
https://www.takasago.com/en/node/699
https://eng.hekserij.nl/shop/fragrance-raw-material/search-by-type/aroma-chemicals/linalyl-acetate/
https://www.chemicalbull.com/products/nopyl-acetate
https://www.scentree.co/en/Linalyl_acetate.html
https://www.nikoochem.com/how-to-test-the-longevity-of-perfume.html
https://www.researchgate.net/publication/354510694_Fragrances_and_sensory_evaluation_techniques
https://ijirt.org/publishedpaper/IJIRT176588_PAPER.pdf
https://www.iltusa.com/fragrance-stability-testing/
https://www.benchchem.com/product/b1679847#comparing-nopyl-acetate-with-linalyl-acetate-in-fragrances
https://www.benchchem.com/product/b1679847#comparing-nopyl-acetate-with-linalyl-acetate-in-fragrances
https://www.benchchem.com/product/b1679847#comparing-nopyl-acetate-with-linalyl-acetate-in-fragrances
https://www.benchchem.com/product/b1679847#comparing-nopyl-acetate-with-linalyl-acetate-in-fragrances
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679847?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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